Cas no 68055-62-9 ( )
structure
Product Name:
CAS No:68055-62-9
MF:C10H5BrN2O2S
MW:297.127899885178
CID:968515
PubChem ID:336584
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-[1,3]thiazolo[2,3-b]quinazoline-3,5-dione
- AC1L7JXV
- NSC351362
- NSC-351362
- DTXSID80319864
- 68055-62-9
-
-
- Inchi： 1S/C10H5BrN2O2S/c11-5-1-2-7-6(3-5)9(15)13-8(14)4-16-10(13)12-7/h1-3H,4H2
- InChI Key： ZJYSZCHPBVNJBA-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(N1C(CSC1=N2)=O)=O
Computed Properties
- Exact Mass: 295.92555
- Monoisotopic Mass: 295.92551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 75Ų
Experimental Properties
- PSA: 49.74
- LogP: 1.90490
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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